Cas no 2229275-85-6 (1-(2-chloro-1,3-thiazol-5-yl)-2,2-difluorocyclopropylmethanamine)

• Product Name: 1-(2-chloro-1,3-thiazol-5-yl)-2,2-difluorocyclopropylmethanamine
• CAS No: 2229275-85-6
• MF: C₇H₇ClF₂N₂S
• MW: 224.658685922623
• CID: 6574575
• PubChem ID: 165850603
• Update Time: 2025-10-22

1-(2-chloro-1,3-thiazol-5-yl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-1,3-thiazol-5-yl)-2,2-difluorocyclopropylmethanamine
• 2229275-85-6
• [1-(2-chloro-1,3-thiazol-5-yl)-2,2-difluorocyclopropyl]methanamine
• EN300-1939515

• Inchi： 1S/C7H7ClF2N2S/c8-5-12-1-4(13-5)6(3-11)2-7(6,9)10/h1H,2-3,11H2
• InChI Key： OOHHVOBMMKWGHZ-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C2(CN)CC2(F)F)S1

Computed Properties

• Exact Mass: 223.9986534g/mol
• Monoisotopic Mass: 223.9986534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-(2-chloro-1,3-thiazol-5-yl)-2,2-difluorocyclopropylmethanamine

Professional Introduction to Compound with CAS No. 2229275-85-6 and Product Name: 1-(2-chloro-1,3-thiazol-5-yl)-2,2-difluorocyclopropylmethanamine

The compound identified by the CAS number 2229275-85-6 and the product name 1-(2-chloro-1,3-thiazol-5-yl)-2,2-difluorocyclopropylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural complexity. The molecular framework of this compound incorporates both fluorine and chlorine substituents, which are strategically positioned to modulate its pharmacokinetic properties and enhance its interaction with biological targets.

At the core of this compound's structure lies a thiazole ring, a well-documented pharmacophore in medicinal chemistry. Thiazole derivatives are renowned for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a chloro substituent on the thiazole ring further enhances the compound's reactivity and binding affinity towards various enzymes and receptors. This modification is particularly noteworthy, as it has been shown to improve the metabolic stability and oral bioavailability of related compounds.

The other key feature of this molecule is the difluorocyclopropyl group, which is attached to the methanamine moiety. The incorporation of fluorine atoms into cyclic structures is a common strategy in drug design to enhance lipophilicity, metabolic stability, and binding affinity. In particular, the 2,2-difluorocyclopropyl moiety has been extensively studied for its ability to improve pharmacokinetic profiles. This group contributes to the overall electronic properties of the molecule, influencing its interactions with biological targets and potentially enhancing its therapeutic efficacy.

Recent advancements in computational chemistry have allowed for more precise predictions of the biological activity of such compounds. Molecular docking studies have been conducted on 1-(2-chloro-1,3-thiazol-5-yl)-2,2-difluorocyclopropylmethanamine, revealing potential binding interactions with enzymes involved in inflammatory pathways. These studies suggest that the compound may exhibit anti-inflammatory effects by modulating the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary in vitro assays have indicated that this compound demonstrates inhibitory activity against certain cancer cell lines, making it a promising candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the chloro substituent on the thiazole ring is achieved through nucleophilic aromatic substitution (SNAr), a well-established reaction in organic synthesis. Following this step, the difluorocyclopropyl group is introduced via a cross-coupling reaction, such as Suzuki-Miyaura coupling or Buchwald-Hartwig coupling, depending on the synthetic route chosen. These reactions are facilitated by transition metal catalysts, which play a crucial role in ensuring high selectivity and yield.

The importance of fluorine-containing compounds in modern drug discovery cannot be overstated. Fluorine atoms can significantly alter the pharmacological properties of a molecule by affecting its lipophilicity, metabolic stability, and binding affinity. In particular, the difluorocyclopropyl group has been shown to enhance binding interactions with biological targets by increasing lipophilicity while maintaining metabolic stability. This makes it an attractive moiety for designing drugs with improved pharmacokinetic profiles.

Current research in medicinal chemistry is focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. The compound 1-(2-chloro-1,3-thiazol-5-yl)-2,2-difluorocyclopropylmethanamine exemplifies this trend by combining several pharmacophoric elements known to improve drug-like properties. Its structural features make it a promising candidate for further exploration in therapeutic areas such as oncology and inflammation.

Future studies will likely involve more extensive in vivo testing to evaluate the safety and efficacy of this compound. Preclinical models will be employed to assess its pharmacokinetic behavior, potential toxicity profiles, and therapeutic effects. Additionally, structural modifications may be explored to optimize its biological activity further. The integration of machine learning algorithms into drug discovery processes could also accelerate the development pipeline by predicting optimal modifications based on large datasets.

In conclusion,1-(2-chloro-1,3-thiazol-5-yl)-2,2-difluorocyclopropylmethanamine represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential biological activities. Its unique combination of structural features makes it a promising candidate for further investigation in therapeutic areas such as oncology and inflammation. As research continues to uncover new applications for fluorine-containing compounds,this molecule may play an important role in developing next-generation pharmaceuticals with improved efficacy and reduced side effects.